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Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Amino-2-[4-(methylthio)phenyl]ethanol (CAS No: 910443-37-9), a versatile
intermediate compound with significant potential in the pharmaceutical and agrochemical
sectors. This document collates available data on its structure, properties, and applications,
while also identifying areas where further research is warranted. As a molecule of interest for
the development of novel therapeutic agents, particularly for neurological disorders, and for the
creation of advanced agrochemicals, a thorough understanding of its characteristics is
paramount. This guide is intended to serve as a foundational resource for researchers engaged
in the synthesis, analysis, and application of this compound and its derivatives.

Introduction

2-Amino-2-[4-(methylthio)phenyl]ethanol is a chiral amino alcohol that has emerged as a
valuable building block in synthetic chemistry. Its structure, featuring a phenyl ring substituted
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with a methylthio group at the para position, an amino group, and a primary alcohol, provides
multiple reactive sites for chemical modification. The presence of the methylthio group is
particularly noteworthy as it is known to modulate the electronic properties and metabolic
stability of bioactive molecules, thereby offering a strategic advantage in drug design.

This compound serves as a key intermediate in the synthesis of more complex molecules with
potential therapeutic applications, including neuroprotective agents.[1] Furthermore, its utility
extends to the agricultural industry, where it is being investigated for the development of novel
pesticides and herbicides with improved efficacy.[1] This guide aims to provide a detailed
summary of the known properties of 2-Amino-2-[4-(methylthio)phenyl]ethanol to facilitate its
application in research and development.

Chemical and Physical Properties

A summary of the fundamental chemical and physical properties of 2-Amino-2-[4-
(methylthio)phenyl]ethanol is presented in Table 1. It is important to note that while some
properties are well-documented by commercial suppliers, detailed experimental data for others,
such as melting point and solubility, are not readily available in the public domain and represent
a current data gap.

Property Value Source
CAS Number 910443-37-9 [1]
Molecular Formula CoH13NOS [1]
Molecular Weight 183.27 g/mol [1]
Appearance Yellow solid [1]
Purity > 95% (by NMR) [1]
Storage Conditions 0-8 °C [1]
Melting Point Not available

Boiling Point Not available

Solubility Not available
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Synthesis and Manufacturing

A definitive, step-by-step synthesis protocol for 2-Amino-2-[4-(methylthio)phenyl]ethanol is
not widely published in peer-reviewed literature. However, based on the synthesis of
structurally related phenylethanolamines, a plausible synthetic pathway can be conceptualized.
A common approach to synthesizing such compounds involves the reduction of an a-amino
ketone or a related precursor.

Hypothetical Synthetic Workflow

A potential synthetic route could commence from 4-(methylthio)acetophenone. This workflow is
presented for illustrative purposes and would require experimental validation.
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Caption: Drug development workflow starting from 2-Amino-2-[4-(methylthio)phenyl]ethanol.

Agrochemical Research

In the field of agrochemicals, this compound is explored as a precursor for new pesticides and
herbicides. [1]The introduction of the aminophenylethanol moiety with a methylthio group can
lead to novel chemical entities with unique modes of action against pests and weeds,
potentially with improved efficacy and better environmental profiles.
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Analytical Chemistry

Due to its well-defined structure, 2-Amino-2-[4-(methylthio)phenyl]ethanol can be used as a
reference standard in chromatographic methods such as HPLC and GC. [1]This is crucial for
the accurate identification and quantification of this compound and its derivatives in complex
mixtures during process development and quality control.

Safety and Handling

A comprehensive Safety Data Sheet (SDS) for 2-Amino-2-[4-(methylthio)phenyl]ethanol is
not publicly available. However, based on the known hazards of structurally similar amino
alcohols, appropriate safety precautions should be taken.

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields, and a lab coat.

o Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place, as recommended at 0-8 °C.
[1] It is imperative to consult a comprehensive and compound-specific SDS before handling
this chemical.

Conclusion and Future Outlook

2-Amino-2-[4-(methylthio)phenyl]ethanol is a promising chemical intermediate with
significant potential in both pharmaceutical and agrochemical research. Its unique structural
features make it an attractive starting point for the synthesis of novel bioactive compounds.
However, a notable gap exists in the publicly available, detailed experimental data for this
compound, including a validated synthesis protocol, comprehensive spectroscopic
characterization, and in-depth biological activity studies.

Future research should focus on:

e Developing and publishing a robust and scalable synthesis of 2-Amino-2-[4-
(methylthio)phenyl]ethanol.
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e Conducting and disseminating a full spectroscopic characterization (NMR, IR, MS) to serve
as a reference for the scientific community.

 Investigating its biological activities, particularly its potential neuroprotective effects, through
in vitro and in vivo studies to validate the claims from supplier literature.

» Exploring its potential in agrochemical applications with a focus on efficacy and
environmental impact.

The generation of this fundamental data will be crucial in unlocking the full potential of 2-
Amino-2-[4-(methylthio)phenyl]ethanol and its derivatives in various scientific and industrial
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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